trans-1-Phenyl-1-pentene
Overview
Description
“trans-1-Phenyl-1-pentene” is a chemical compound with the formula C11H14 . It has a molecular weight of 146.2289 . The IUPAC Standard InChI for this compound is InChI=1S/C11H14/c1-2-3-5-8-11-9-6-4-7-10-11/h4-10H,2-3H2,1H3/b8-5+ . The CAS Registry Number is 16002-93-0 .
Molecular Structure Analysis
The molecular structure of “this compound” can be viewed as a 2D Mol file or as a computed 3D SD file . The compound consists of a phenyl group (a benzene ring) attached to a pentene group (a five-carbon chain with a carbon-carbon double bond), hence the name “1-Phenyl-1-pentene”.Physical and Chemical Properties Analysis
“this compound” has a density of 0.894g/cm3 and a boiling point of 215.3ºC at 760mmHg . The exact mass is 146.11000 and the LogP is 3.49990 .Scientific Research Applications
1. Oxidation and Metabolite Formation
Trans-1-Phenyl-2-vinylcyclopropane, closely related to trans-1-Phenyl-1-pentene, undergoes oxidation by cytochrome P450cam (CYP101), leading to a mixture of epoxide, (trans-2-phenylcyclopropyl)acetaldehyde, and trans-5-phenyl-2-penten-1,5-diol. This study provides insights into the oxidation products and mechanisms involved in the transformation of similar compounds (Miller, Fruetel, & Ortiz de Montellano, 1992).
2. Photochemical Behavior and Energy Transfer
Research on intramolecular energy transfer in 5-phenyl-2-pentene, a compound structurally similar to this compound, reveals insights into the photochemical behavior of aromatic olefins, including cis-trans isomerization and energy transfer rates (Nakagawa & Sigal, 1970).
3. Catalysis and Isomerization
The influence of the environment of catalyst sites on the selectivity of alkene isomerization, using compounds like 1-pentene, highlights the role of molecular congestion in determining the cis:trans ratio in resulting products. This has implications for understanding the behavior of this compound in similar catalytic processes (McMunn, Moyes, & Wells, 1978).
4. Oligomerization for Lubricant and Diesel Fuel Applications
Nickel catalyzed oligomerization of internal olefins, including this compound, can lead to products suitable for lubricant base stocks and high cetane diesel fuels. This research explores the impact of ligand sterics on the rate of associative olefin substitution, influencing the size of oligomeric products (Sattler, Ho, Paccagnini, & Padilla, 2020).
5. Photocatalytic Alkene Isomerization
The comparison of photocatalytic activities of polymer-anchored iron carbonyl species and homogeneous phosphine substituted iron carbonyl species, including the isomerization of 1-pentene, demonstrates the potential for photocatalytic applications involving this compound (Sanner, Austin, Wrighton, Honnick, & Pittman, 1979).
Properties
IUPAC Name |
pent-1-enylbenzene |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14/c1-2-3-5-8-11-9-6-4-7-10-11/h4-10H,2-3H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KHMYONNPZWOTKW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC=CC1=CC=CC=C1 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901026523 |
Source
|
| Record name | 1-Pentenylbenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901026523 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
146.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
826-18-6 |
Source
|
| Record name | 1-Penten-1-ylbenzene | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=826-18-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-Pentenylbenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901026523 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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